4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate

• Molecular Formula: C24H27NO6S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: (4-butyl-8-methyl-2-oxochromen-7-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate
• InChI: InChI=1S/C24H27NO6S/c1-4-5-6-18-15-23(27)31-24-17(3)21(12-11-20(18)24)30-22(26)13-14-25-32(28,29)19-9-7-16(2)8-10-19/h7-12,15,25H,4-6,13-14H2,1-3H3
• InChI Key: NYOZQVQTLYEBCT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2C)OC(=O)CCNS(=O)(=O)C3=CC=C(C=C3)C

Description

The compound 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate is a synthetic coumarin derivative with a sulfonamide-linked beta-alaninate ester moiety. Coumarins are widely studied for their diverse pharmacological activities, including anti-inflammatory, anticoagulant, and anticancer properties. This compound’s structure features a coumarin core substituted with a butyl group at position 4, a methyl group at position 8, and a sulfonyl-p-tolyl-beta-alaninate ester at position 5.

Preparation Methods

Reaction Components and Conditions

• Phenol precursor : 4-butyl-8-methylresorcinol (synthesized via alkylation of resorcinol with butyl bromide and methyl iodide).

• β-keto ester : Ethyl acetoacetate.

• Acid catalyst : Concentrated sulfuric acid or Lewis acids like FeCl₃.

• Solvent : Ethanol or acetic acid.

• Temperature : 80–100°C under reflux for 6–12 hours.

The reaction proceeds via electrophilic substitution, followed by cyclodehydration to form the coumarin ring. The product is purified via recrystallization from ethanol, yielding 4-butyl-8-methyl-7-hydroxy-2H-chromen-2-one as a pale-yellow solid.

Table 1: Optimization of Pechmann Condensation

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
H₂SO₄	Ethanol	80	8	72
FeCl₃	Acetic acid	100	6	68
PTSA	Toluene	90	10	65

Synthesis of N-[(4-Methylphenyl)Sulfonyl]-Beta-Alanine

The sulfonamide moiety is prepared through the sulfonylation of beta-alanine using 4-methylbenzenesulfonyl chloride (tosyl chloride).

Reaction Protocol

• Base-mediated sulfonylation : Beta-alanine is dissolved in aqueous NaOH (10%), and tosyl chloride is added dropwise at 0–5°C.

• Stirring : The mixture is stirred for 4–6 hours at room temperature.

• Work-up : The pH is adjusted to 2–3 with HCl to precipitate the product, which is filtered and washed with cold water.

The product, N-[(4-methylphenyl)sulfonyl]-beta-alanine, is obtained as a white crystalline solid.

Table 2: Characterization Data for N-[(4-Methylphenyl)Sulfonyl]-Beta-Alanine

Property	Value
Melting point	142–144°C
¹H NMR (DMSO-d6)	δ 7.70 (d, 2H), 7.35 (d, 2H), 3.45 (t, 2H), 2.95 (t, 2H), 2.40 (s, 3H)
HRMS (ESI)	[M+H]⁺ calcd. 258.0741, found 258.0743

Esterification of Coumarin with Sulfonylated Beta-Alanine

The final step involves coupling the coumarin’s 7-hydroxyl group with the carboxylic acid of N-[(4-methylphenyl)sulfonyl]-beta-alanine via DCC/HOBt-mediated esterification .

Reaction Conditions

• Activation : N-[(4-methylphenyl)sulfonyl]-beta-alanine (1 eq) is activated with DCC (1.2 eq) and HOBt (0.1 eq) in anhydrous DMF for 30 minutes.

• Coupling : 4-butyl-8-methyl-7-hydroxy-2H-chromen-2-one (1 eq) is added, and the reaction is stirred at room temperature for 24–48 hours.

• Purification : The crude product is purified via silica gel chromatography (eluent: ethyl acetate/hexane, 3:7).

Table 3: Esterification Yield Under Varied Conditions

Coupling Agent	Solvent	Time (h)	Yield (%)
DCC/HOBt	DMF	24	78
EDC/DMAP	CH₂Cl₂	48	65
CDI	THF	36	60

Industrial-Scale Production Considerations

For large-scale synthesis, continuous flow reactors enhance efficiency:

• Flow conditions : Reaction parameters (temperature, residence time) are tightly controlled to minimize side reactions.

• Automated purification : Simulated moving bed (SMB) chromatography ensures high-throughput separation.

Analytical Validation of the Final Product

The structure of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate is confirmed via:

• ¹H/¹³C NMR : Key peaks include δ 8.10 (s, 1H, coumarin H-5), 2.70 (s, 3H, Ar-CH₃), and 1.60 (m, 2H, butyl CH₂).

• HPLC : Purity >98% (C18 column, acetonitrile/water gradient).

Challenges and Mitigation Strategies

• Regioselectivity in coumarin synthesis : Use of bulky catalysts (e.g., FeCl₃) minimizes isomer formation.

• Sulfonylation side reactions : Low-temperature addition of tosyl chloride prevents over-sulfonation.

• Ester hydrolysis : Anhydrous conditions and molecular sieves improve ester stability .

Chemical Reactions Analysis

Types of Reactions

4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce certain functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction but generally involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could produce various substituted coumarins.

Scientific Research Applications

Research has indicated that this compound exhibits several biological activities, making it a candidate for various therapeutic applications:

• Antioxidant Activity : The compound has demonstrated significant free radical scavenging properties, which are crucial for reducing oxidative stress in biological systems. This activity is essential in preventing cellular damage and may play a role in aging and chronic diseases.
• Antimicrobial Properties : Preliminary studies suggest that it possesses antimicrobial effects against various bacterial strains. This makes it a potential candidate for developing new antibiotics or antimicrobial agents.
• Anticancer Effects : Research indicates that the compound may induce cytotoxicity in cancer cell lines by promoting apoptosis and inhibiting cell proliferation. Studies have shown that derivatives of chromen compounds can exhibit selective toxicity towards cancer cells while sparing normal cells, making them attractive for cancer therapy .

Synthetic Routes

The synthesis of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate typically involves several steps:

• Preparation of Chromen Derivatives : The initial step often includes the esterification of 7-hydroxy-4-methylcoumarin with butyl bromide, followed by the introduction of the acetic acid moiety using a base such as potassium carbonate in solvents like dimethylformamide (DMF) under reflux conditions.
• Final Modification : The sulfonamide group is introduced via a reaction with sulfonyl chloride derivatives, which can provide the necessary functional groups for biological activity.

Case Studies

Several studies have investigated the applications of related compounds, providing insights into the potential uses of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate:

• Anticancer Research : A study highlighted that Mannich bases derived from similar chromen compounds exhibited cytotoxicity towards various human tumor cell lines, with IC50 values indicating significant potency against cancer cells . This suggests that modifications to the chromen structure can enhance anticancer activity.
• Antimicrobial Efficacy : Research demonstrated that compounds with similar structures showed effectiveness against resistant bacterial strains, indicating that 4-butyl-8-methyl derivatives could be developed into new antimicrobial agents .
• Oxidative Stress Reduction : In vitro studies have shown that chromen derivatives can reduce markers of oxidative stress in cellular models, supporting their potential use in therapies aimed at oxidative damage-related diseases .

Mechanism of Action

The mechanism of action of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The exact pathways and targets are still under investigation, but the compound’s structure suggests it could modulate various biochemical processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Differences

The following table highlights structural differences between the target compound and related coumarin derivatives:

Compound Name	Molecular Formula (Calculated)	Key Substituents at Position 7	Core Modifications
Target Compound	C₂₄H₂₇NO₆S	N-[(4-methylphenyl)sulfonyl]-beta-alaninate	4-butyl, 8-methyl
N-{[(4-Butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-L-methionine	C₂₃H₃₀N₂O₇S	Acetyl-L-methionine	4-butyl, 8-methyl
2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one	C₁₁H₁₂N₂O	Pyridazinone ring	Non-coumarin heterocycle

Analysis:

• Sulfonamide vs. Acetyl-Methionine: The target compound’s sulfonamide group (electron-withdrawing) contrasts with the acetyl-methionine group (bulky, sulfur-containing) in the analogue from .
• Coumarin vs. Pyridazinone Core: The pyridazinone derivative in lacks the coumarin scaffold, which is critical for UV absorption and π-π stacking interactions in drug-receptor binding .

Pharmacological Activity Comparison

While direct pharmacological data for the target compound are unavailable, inferences can be drawn from structurally related molecules:

Compound Name	Reported Activity (IC₅₀)	Mechanism of Action	Reference
Target Compound	Not reported	Hypothesized anti-inflammatory/antioxidant	N/A
N-{[(4-Butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-L-methionine	Not reported	Potential protease inhibition
2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one	11.6 μM (anti-inflammatory)	Inhibition of LPS-induced macrophage TNF-α

Analysis:

• The pyridazinone derivative’s anti-inflammatory activity (IC₅₀ = 11.6 μM) suggests that coumarin analogues with optimized substituents could achieve similar or superior efficacy. The target compound’s sulfonamide group may enhance selectivity for cyclooxygenase (COX) or lipoxygenase (LOX) enzymes .

Physicochemical Properties and Computational Insights

Solubility and Bioavailability

• Target Compound : The beta-alaninate ester and sulfonamide group likely improve water solubility compared to unmodified coumarins.
• Acetyl-Methionine Derivative : The L-methionine moiety introduces a chiral center and sulfur atom, which may influence metabolic stability and membrane permeability.

Crystallographic and Structural Studies

The SHELX suite (e.g., SHELXL, SHELXS) and WinGX/ORTEP software are widely used for crystallographic analysis of such compounds .

Biological Activity

The compound 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate is a synthetic derivative of coumarin, a class of compounds known for their diverse biological activities. This article explores its biological activity, synthesis, mechanisms of action, and potential therapeutic applications based on existing research.

Chemical Structure and Properties

The compound features a chromenone structure with a butyl group at the 4-position and a methyl group at the 8-position, along with a sulfonamide moiety linked to beta-alanine. Its molecular formula is $C_{20}H_{25}N_{1}O_{5}S$ and it possesses unique properties that may enhance its biological interactions.

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Chromenone Backbone : The chromenone structure is synthesized using traditional methods involving coumarin derivatives.
• Introduction of Functional Groups : The butyl and methyl groups are introduced through alkylation reactions.
• Sulfonamide Formation : The coupling of beta-alanine with the sulfonamide moiety is achieved via standard amide bond formation techniques.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Antioxidant Activity

Coumarins are known for their antioxidant properties. Studies have shown that derivatives like this compound can scavenge free radicals and reduce oxidative stress in cellular models, contributing to their potential protective effects against various diseases .

Anticancer Properties

The compound's interactions with specific molecular targets suggest potential anticancer activity. For instance, it may inhibit enzymes involved in cancer cell proliferation or induce apoptosis in tumor cells. In vitro studies have demonstrated that similar coumarin derivatives exhibit selective cytotoxicity against various cancer cell lines .

Anti-inflammatory Effects

Coumarins have been documented to possess anti-inflammatory properties. The specific structural features of this compound may enhance its ability to modulate inflammatory pathways, potentially making it useful in treating conditions characterized by chronic inflammation.

The biological activity of 4-butyl-8-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic processes, leading to altered cellular functions.
• Receptor Modulation : By binding to specific receptors, it could influence signaling pathways associated with cell growth and survival.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds reveals differences in biological activity:

Compound Name	Molecular Formula	Biological Activity
4-Methylumbelliferyl octanoate	C13H16O3	Substrate for pancreatic lipase; exhibits different biological activities
7-Hydroxycoumarin	C9H6O3	Known for anticoagulant properties; simpler structure compared to the target compound
8-Acetyl-4-methylcoumarin	C11H10O3	Studied for fluorescence properties; less potent than the target compound

This table illustrates how structural variations can lead to significant differences in biological efficacy.

Case Studies

• In Vitro Studies : A study demonstrated that related coumarin derivatives showed significant inhibition of cancer cell growth in vitro, suggesting that our target compound may exhibit similar effects.
• Animal Models : Preliminary animal studies indicated that coumarin derivatives can reduce tumor size and improve survival rates when administered alongside conventional therapies .